Cas no 2228746-32-3 (2-chloro-1-(2-methoxy-4-nitrophenyl)ethan-1-ol)

• Product Name: 2-chloro-1-(2-methoxy-4-nitrophenyl)ethan-1-ol
• CAS No: 2228746-32-3
• MF: C₉H₁₀ClNO₄
• MW: 231.633001804352
• CID: 5862419
• PubChem ID: 165634744
• Update Time: 2025-10-28

2-chloro-1-(2-methoxy-4-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(2-methoxy-4-nitrophenyl)ethan-1-ol
• 2228746-32-3
• EN300-1994579

• Inchi： 1S/C9H10ClNO4/c1-15-9-4-6(11(13)14)2-3-7(9)8(12)5-10/h2-4,8,12H,5H2,1H3
• InChI Key： XECMRBRVUQDRTP-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC(=CC=1OC)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 231.0298355g/mol
• Monoisotopic Mass: 231.0298355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.3Ų

Additional information on 2-chloro-1-(2-methoxy-4-nitrophenyl)ethan-1-ol

Research Brief on 2-Chloro-1-(2-methoxy-4-nitrophenyl)ethan-1-ol (CAS: 2228746-32-3): Recent Advances and Applications

The compound 2-chloro-1-(2-methoxy-4-nitrophenyl)ethan-1-ol (CAS: 2228746-32-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug synthesis and its unique chemical properties. This research brief aims to provide an overview of the latest studies and applications related to this compound, highlighting its role in medicinal chemistry and drug development.

Recent studies have demonstrated that 2-chloro-1-(2-methoxy-4-nitrophenyl)ethan-1-ol serves as a key precursor in the synthesis of various bioactive molecules, particularly those targeting inflammatory and infectious diseases. Its structural features, including the nitro and methoxy functional groups, make it a valuable scaffold for designing novel therapeutic agents. For instance, researchers have utilized this compound to develop inhibitors of specific enzymes involved in inflammatory pathways, showcasing its potential in anti-inflammatory drug discovery.

In addition to its applications in drug synthesis, 2-chloro-1-(2-methoxy-4-nitrophenyl)ethan-1-ol has been investigated for its reactivity and stability under different conditions. A 2023 study published in the Journal of Medicinal Chemistry explored the compound's behavior in aqueous and organic solvents, providing insights into its optimal handling and storage conditions. These findings are critical for ensuring the reproducibility of experiments involving this compound.

Furthermore, advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have enabled researchers to characterize 2-chloro-1-(2-methoxy-4-nitrophenyl)ethan-1-ol with greater precision. These techniques have been instrumental in identifying impurities and optimizing synthetic routes, thereby enhancing the compound's purity and yield for industrial-scale production.

Looking ahead, the potential of 2-chloro-1-(2-methoxy-4-nitrophenyl)ethan-1-ol extends beyond its current applications. Ongoing research is exploring its utility in targeted drug delivery systems and as a probe for studying biological mechanisms. For example, its nitro group could be leveraged for photoaffinity labeling, a technique used to investigate protein-ligand interactions. Such applications underscore the compound's versatility and its growing importance in chemical biology.

In conclusion, 2-chloro-1-(2-methoxy-4-nitrophenyl)ethan-1-ol (CAS: 2228746-32-3) represents a promising candidate for further exploration in pharmaceutical research. Its multifaceted applications, combined with recent methodological advancements, position it as a valuable tool for drug discovery and development. Future studies should focus on expanding its therapeutic potential and addressing any challenges related to its synthesis and scalability.